Quercetin 3-O-beta-D-glucose-7-O-beta-D-gentiobioside
Quercetin 3-O-beta-D-glucose-7-O-beta-D-gentiobioside
Brand Name:
Vulcanchem
CAS No.:
60778-02-1
VCID:
VC0150525
InChI:
InChI=1S/C33H40O22/c34-6-15-19(39)23(43)26(46)31(52-15)49-8-17-21(41)25(45)27(47)32(54-17)50-10-4-13(38)18-14(5-10)51-29(9-1-2-11(36)12(37)3-9)30(22(18)42)55-33-28(48)24(44)20(40)16(7-35)53-33/h1-5,15-17,19-21,23-28,31-41,43-48H,6-8H2/t15-,16-,17-,19-,20-,21-,23+,24+,25+,26-,27-,28-,31-,32-,33+/m1/s1
SMILES:
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)COC5C(C(C(C(O5)CO)O)O)O)O)O)O)O)OC6C(C(C(C(O6)CO)O)O)O)O)O
Molecular Formula:
C33H40O22
Molecular Weight:
788.661
Quercetin 3-O-beta-D-glucose-7-O-beta-D-gentiobioside
CAS No.: 60778-02-1
Reference Standards
VCID: VC0150525
Molecular Formula: C33H40O22
Molecular Weight: 788.661
| CAS No. | 60778-02-1 |
|---|---|
| Product Name | Quercetin 3-O-beta-D-glucose-7-O-beta-D-gentiobioside |
| Molecular Formula | C33H40O22 |
| Molecular Weight | 788.661 |
| IUPAC Name | 2-(3,4-dihydroxyphenyl)-5-hydroxy-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one |
| Standard InChI | InChI=1S/C33H40O22/c34-6-15-19(39)23(43)26(46)31(52-15)49-8-17-21(41)25(45)27(47)32(54-17)50-10-4-13(38)18-14(5-10)51-29(9-1-2-11(36)12(37)3-9)30(22(18)42)55-33-28(48)24(44)20(40)16(7-35)53-33/h1-5,15-17,19-21,23-28,31-41,43-48H,6-8H2/t15-,16-,17-,19-,20-,21-,23+,24+,25+,26-,27-,28-,31-,32-,33+/m1/s1 |
| Standard InChIKey | VUTMUSRYWYUQIK-GZIDCZEMSA-N |
| SMILES | C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)COC5C(C(C(C(O5)CO)O)O)O)O)O)O)O)OC6C(C(C(C(O6)CO)O)O)O)O)O |
| PubChem Compound | 131637041 |
| Last Modified | Nov 11 2021 |
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